VALNEMULIN
VALNEMULIN
Valnemulin is a semi-synthetic pleuromutilin prepared by sequential reaction of pleuromutilin tosylate with 2-amino-1,1-dimethylethylthiol, coupling the free amine with a protected valine and then deprotection to provide the final product. Valnemulin is a broad spectrum antibiotic used to control gastrointestinal infections in animals and shows no cross resistance to other antibiotic classes.
Brand Name:
Vulcanchem
CAS No.:
101312-92-9
VCID:
VC0025052
InChI:
InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19-,20+,22-,24-,25+,26+,29-,30+,31+/m1/s1
SMILES:
CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C
Molecular Formula:
C31H52N2O5S
Molecular Weight:
564.8 g/mol
VALNEMULIN
CAS No.: 101312-92-9
Main Products
VCID: VC0025052
Molecular Formula: C31H52N2O5S
Molecular Weight: 564.8 g/mol
| CAS No. | 101312-92-9 |
|---|---|
| Product Name | VALNEMULIN |
| Molecular Formula | C31H52N2O5S |
| Molecular Weight | 564.8 g/mol |
| IUPAC Name | [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[[(2R)-2-amino-3-methylbutanoyl]amino]-2-methylpropan-2-yl]sulfanylacetate |
| Standard InChI | InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19-,20+,22-,24-,25+,26+,29-,30+,31+/m1/s1 |
| Standard InChIKey | LLYYNOVSVPBRGV-MVNKZKPCSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]23CCC(=O)[C@H]2[C@@]1([C@@H](C[C@@]([C@H]([C@@H]3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)[C@@H](C(C)C)N)C |
| SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C |
| Canonical SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C |
| Appearance | White solid |
| Description | Valnemulin is a semi-synthetic pleuromutilin prepared by sequential reaction of pleuromutilin tosylate with 2-amino-1,1-dimethylethylthiol, coupling the free amine with a protected valine and then deprotection to provide the final product. Valnemulin is a broad spectrum antibiotic used to control gastrointestinal infections in animals and shows no cross resistance to other antibiotic classes. |
| Synonyms | 2-[[2-[[(2R)-2-amino-3-methyl-1-oxobutyl]-amino]-1,1-dimethyl-ethyl]-thio]-acetic acid, (3aS,4R,5S,-6S,8R,9R,-9aR,10R)-6-ethenyl-decahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester |
| Reference | Pleuromutilin derivatives a process for their preparation and their use. Berner H. et al. 1986, US Patent 4,675,330. |
| PubChem Compound | 9850878 |
| Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume